N-(2,2,2-Trifluoro-1-methylethyl)benzenemethanamine

• Molecular Formula: C10H12F3N
• Molecular Weight: 203.20 g/mol
• IUPAC Name: N-benzyl-1,1,1-trifluoropropan-2-amine
• InChI: InChI=1S/C10H12F3N/c1-8(10(11,12)13)14-7-9-5-3-2-4-6-9/h2-6,8,14H,7H2,1H3
• InChI Key: BDFXCYINJQZXHU-UHFFFAOYSA-N
• Canonical SMILES: CC(C(F)(F)F)NCC1=CC=CC=C1

Description

N-(2,2,2-Trifluoro-1-methylethyl)benzenemethanamine is a useful research compound. Its molecular formula is C10H12F3N and its molecular weight is 203.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

After briskly stirring a mixture of 1,1,1-trifluoroacetone (1.0 ml; 11.2 mmol), benzylamine (1.1 ml; 10 mmol), AcOH (2 ml) and 3 Å molecular sieves (5 g) in 30 ml of CH2Cl2 for 2 hour at room temperature, sodium triacetoxyborohydride (4.25 g; 20 mmol) was added. After stirring 48 hours at room temperature, the reaction mixture was filtered through celite. After removing the volatiles in vacuo the residue was partitioned between ether (100 ml) and 1N NaOH (100 ml). The organic layer was washed with brine (50 ml), dried (MgSO4) and filtered through a 5×5 cm pad of silica gel. The pad was rinsed with ether and the filtrate was concentrated to afford 2.0 g (99%) of the title compound of this step as a colorless liquid.